Cas no 957428-72-7 (1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine)

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine is a heterocyclic compound featuring a pyrazole core linked to a piperazine moiety via a methylene bridge. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ethyl and methyl substituents on the pyrazole ring enhance steric and electronic modulation, while the piperazine group offers functionalization potential for further derivatization. Its balanced lipophilicity and solubility profile facilitate its use in diverse synthetic pathways. The compound is particularly useful in the development of biologically active molecules, including potential CNS agents, due to its favorable pharmacokinetic properties and structural adaptability.
1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine structure
957428-72-7 structure
Product Name:1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine
CAS No:957428-72-7
MF:C11H20N4
MW:208.303301811218
MDL:MFCD02254045
CID:2128327
PubChem ID:6483870
Update Time:2025-05-27

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-Ethyl-3-methyl-1H-pyrazol-4-ylmethyl)-piperazine
    • 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine
    • HNB42872
    • 957428-72-7
    • 1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
    • 1-(1-ethyl-3-methyl-1h-pyrazol-4-yl methyl)-piperazine
    • BBL039134
    • STK313044
    • 1-(1-ethyl-3-methyl-1 h-pyrazol-4-ylmethyl)-piperazine
    • AKOS000303405
    • 1-[(1-ethyl-3-methylpyrazol-4-yl)methyl]piperazine
    • DTXSID201207514
    • DB-362662
    • EN300-227903
    • MDL: MFCD02254045
    • Inchi: 1S/C11H20N4/c1-3-15-9-11(10(2)13-15)8-14-6-4-12-5-7-14/h9,12H,3-8H2,1-2H3
    • InChI Key: VGJKCSQWIPAHSR-UHFFFAOYSA-N
    • SMILES: N1(CC2=CN(CC)N=C2C)CCNCC1

Computed Properties

  • Exact Mass: 208.16879665Da
  • Monoisotopic Mass: 208.16879665Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 33.1Ų

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB498029-100 mg
1-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
957428-72-7
100MG
€253.70 2022-03-24
abcr
AB498029-250 mg
1-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
957428-72-7
250MG
€343.00 2022-03-24
abcr
AB498029-500 mg
1-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
957428-72-7
500MG
€475.60 2022-03-24
abcr
AB498029-1 g
1-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
957428-72-7
1g
€609.00 2022-03-24
Enamine
EN300-227903-0.05g
1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
957428-72-7 95%
0.05g
$162.0 2024-06-20
Enamine
EN300-227903-0.1g
1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
957428-72-7 95%
0.1g
$241.0 2024-06-20
Enamine
EN300-227903-0.25g
1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
957428-72-7 95%
0.25g
$347.0 2024-06-20
Enamine
EN300-227903-0.5g
1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
957428-72-7 95%
0.5g
$546.0 2024-06-20
Enamine
EN300-227903-1.0g
1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
957428-72-7 95%
1.0g
$699.0 2024-06-20
Enamine
EN300-227903-2.5g
1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
957428-72-7 95%
2.5g
$1370.0 2024-06-20
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